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Compound of Interest

Compound Name: Allyltrimethylsilane

Cat. No.: B147118 Get Quote

Essential Safety and Handling Guide for
Allyltrimethylsilane
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling

Allyltrimethylsilane (CAS No. 762-72-1). Adherence to these procedures is critical for

ensuring laboratory safety and proper disposal.

I. Chemical and Physical Properties
Allyltrimethylsilane is a highly flammable and volatile organosilicon compound.[1][2] Its

properties necessitate careful handling to avoid ignition and exposure.
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Property Value

Molecular Formula C6H14Si[1]

Molecular Weight 114.27 g/mol [1]

Appearance Clear, colorless liquid[2]

Boiling Point 84-88 °C

Density 0.719 g/mL at 25 °C

Flash Point 16 °C (60.8 °F) - closed cup

Solubility Insoluble in water

Autoignition Temperature 294 °C (561.2 °F)

II. Hazard Identification and Personal Protective
Equipment (PPE)
Allyltrimethylsilane is classified as a hazardous substance, requiring specific PPE to minimize

exposure risks.
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Hazard GHS Classification Required PPE

Flammability Flammable Liquid, Category 2

Flame-retardant lab coat. Work

in a chemical fume hood away

from ignition sources.

Skin Irritation Skin Irritation, Category 2

Chemical-resistant gloves

(e.g., Nitrile rubber). Inspect

gloves before use.

Eye Irritation Serious Eye Irritation
Chemical safety goggles or a

face shield.

Respiratory Irritation May cause respiratory irritation

Use only in a well-ventilated

area or a chemical fume hood.

If ventilation is inadequate, a

NIOSH-approved respirator is

necessary.

III. Safe Handling and Operational Workflow
A systematic approach to handling Allyltrimethylsilane is crucial to prevent accidents and

exposure. The following workflow outlines the necessary steps for safe usage in a laboratory

setting.
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Operational Workflow for Handling Allyltrimethylsilane

Preparation

Handling

Cleanup and Disposal

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Prepare Work Area in Fume Hood

Ground/Bond Container and Receiving Equipment

Dispense Allyltrimethylsilane

Proceed with caution

Perform Chemical Reaction

Tightly Close Container After Use

Decontaminate Work Area

After experiment

Dispose of Waste in Labeled Container

Doff and Dispose of Contaminated PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of Allyltrimethylsilane.
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Experimental Protocol for Safe Handling:

Preparation:

Thoroughly review the Safety Data Sheet (SDS) before starting any work.

Put on all required personal protective equipment, including a flame-retardant lab coat,

chemical-resistant gloves, and safety goggles.

Ensure the work area is in a certified chemical fume hood to ensure adequate ventilation.

To prevent static discharge, ground and bond all containers and receiving equipment.

Handling:

Keep away from heat, sparks, open flames, and hot surfaces. No smoking is permitted in

the handling area.

Use only non-sparking tools.

Avoid contact with skin and eyes and inhalation of vapor or mist.

When transferring the liquid, do so carefully to minimize splashing.

Keep the container tightly closed when not in use.

Storage:

Store in a cool, well-ventilated place away from sources of ignition. The recommended

storage temperature is 2-8°C.

Store locked up.

Incompatible materials to avoid in storage include strong oxidizing agents, strong acids,

and strong bases.

IV. Emergency Procedures and First Aid
Immediate and appropriate action is vital in the event of an emergency.
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Incident First Aid Measures

Skin Contact

Immediately remove all contaminated clothing.

Rinse skin with plenty of water for at least 15

minutes. If skin irritation persists, seek medical

attention.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing for at least 15 minutes and

get immediate medical attention.

Inhalation

Move the person into fresh air. If not breathing,

give artificial respiration. Seek medical attention

if symptoms occur.

Ingestion

Do NOT induce vomiting. Clean mouth with

water and drink plenty of water afterward. Call a

physician or poison control center immediately.

Fire

Use dry sand, dry chemical, or alcohol-resistant

foam to extinguish. Do NOT use a water jet.

Wear self-contained breathing apparatus for

firefighting if necessary.

Accidental Release

Evacuate personnel to a safe area. Remove all

sources of ignition. Contain the spillage with a

non-combustible absorbent material (e.g., sand,

earth) and place it in a container for disposal

according to local regulations.

V. Disposal Plan
Proper disposal of Allyltrimethylsilane and its containers is essential to prevent environmental

contamination and ensure safety.
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Disposal Workflow for Allyltrimethylsilane

Collect Waste Allyltrimethylsilane and Contaminated Materials

Label Hazardous Waste Container Clearly

Store Waste Container in a Designated, Ventilated Area

Arrange for Pickup by a Licensed Disposal Company

Click to download full resolution via product page

Caption: A streamlined process for the safe disposal of Allyltrimethylsilane waste.

Disposal Protocol:

Waste Collection:

Collect surplus and non-recyclable solutions in a designated, properly labeled hazardous

waste container.

Do not mix with other waste.

Handle uncleaned, empty containers as you would the product itself, as they may contain

flammable residual vapors.

Disposal Method:
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Dispose of the contents and container to an approved waste disposal plant in accordance

with local, regional, and national regulations.

Incineration may be a suitable disposal method.

Do not allow the product to enter drains.

By adhering to these safety protocols and operational plans, researchers can minimize the

risks associated with handling Allyltrimethylsilane and ensure a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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